Cas no 53279-83-7 ((2-Amino-5-iodophenyl)methanol)

• Product Name: (2-Amino-5-iodophenyl)methanol
• CAS No: 53279-83-7
• MF: C₇H₈INO
• MW: 249.048994064331
• MDL: MFCD11100980
• CID: 1083003
• PubChem ID: 14221029
• Update Time: 2025-05-19

(2-Amino-5-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-iodophenyl)methanol
• 2-amino-5-iodoBenzenemethanol
• (2-amino-5-fluoro-phenyl)-pyridin-4-yl-methanone
• (2-amino-5-iodo-phenyl)methanol
• (2-amino-5-iodo-phenyl)-methanol
• 2-amino-5-fluorophenyl 4-pyridyl ketone
• 2-amino-5-iodobenzyl alcohol
• ACMC-20mkyq
• AGN-PC-000L9N
• CTK0C6615
• Methanone, (2-amino-5-fluorophenyl)-4-pyridinyl-
• SureCN344086
• DB-346823
• QSHYKMOLPBKEKQ-UHFFFAOYSA-N
• AC6308
• 53279-83-7
• SY129170
• CS-0371831
• DTXSID301307228
• A914617
• SCHEMBL2616934
• MFCD11100980
• BS-49937

• MDL： MFCD11100980
• Inchi： 1S/C7H8INO/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4,9H2
• InChI Key： QSHYKMOLPBKEKQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)CO)N

Computed Properties

• Exact Mass: 248.96464
• Monoisotopic Mass: 248.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Additional information on (2-Amino-5-iodophenyl)methanol

Introduction to (2-Amino-5-iodophenyl)methanol (CAS No. 53279-83-7)

(2-Amino-5-iodophenyl)methanol is a specialized organic compound with the chemical formula C₆H₇INO₂. This compound, identified by its CAS number 53279-83-7, has garnered significant attention in the field of pharmaceutical research and chemical synthesis due to its unique structural properties and potential applications. The presence of both amino and iodine substituents on a phenyl ring makes it a versatile intermediate in the development of various bioactive molecules.

The compound's structure consists of a benzene ring substituted with an amino group at the 2-position and an iodine atom at the 5-position, with a hydroxymethyl group attached to the 1-position. This specific arrangement of functional groups enhances its reactivity, making it a valuable building block in synthetic chemistry. The iodine atom particularly plays a crucial role in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of (2-amino-5-iodophenyl)methanol. Its derivatives have been investigated for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. One notable area of research involves its application in the development of anticancer agents. The combination of an amino group and an iodine atom provides multiple sites for functionalization, allowing chemists to design molecules with enhanced targeting capabilities against specific cancer cell lines.

Recent studies have demonstrated that derivatives of this compound exhibit promising antitumor activity by interfering with key signaling pathways involved in cell proliferation and survival. For instance, modifications at the hydroxymethyl group have been shown to improve solubility and bioavailability, while strategic substitutions on the phenyl ring enhance binding affinity to therapeutic targets. These findings highlight the importance of (2-amino-5-iodophenyl)methanol as a scaffold for drug discovery efforts.

The chemical synthesis of (2-amino-5-iodophenyl)methanol involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route begins with the halogenation of an amino-substituted benzene derivative followed by selective methylation at the desired position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the iodine atom efficiently.

The role of palladium catalysts in this context is particularly noteworthy, as they facilitate the formation of carbon-heteroatom bonds under mild conditions. This makes the synthesis more scalable and cost-effective, which is essential for industrial applications. Additionally, modern computational methods have been used to optimize reaction conditions, further improving the efficiency of producing this compound.

Beyond its pharmaceutical applications, (2-amino-5-iodophenyl)methanol has found utility in materials science and organic electronics. Its ability to participate in π-conjugated systems makes it a candidate for developing novel organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its derivatives as dopants or charge transport materials, leveraging their electronic properties to enhance device performance.

The growing demand for sustainable chemistry has also spurred interest in greener synthetic methodologies for producing this compound. Recent innovations include the use of biocatalysts and flow chemistry techniques, which reduce waste and energy consumption while maintaining high yields. These advancements align with global efforts to promote environmentally friendly chemical processes.

In conclusion, (2-amino-5-iodophenyl)methanol (CAS No. 53279-83-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, anticancer drug development, and materials science. As research continues to uncover new applications and efficient synthetic routes, this compound is poised to play an increasingly important role in advancing chemical innovation.